Cas no 833430-20-9 (N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 833430-20-9
• MF: C₂₀H₂₂FN₃O₃S
• MW: 403.470386981964
• CID: 5767649
• PubChem ID: 2978987
• Update Time: 2025-10-05

N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS001365620
• F0621-0157
• N-(4-(5-(3-fluorophenyl)-1-isobutyryl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-[4-[3-(3-fluorophenyl)-2-(2-methylpropanoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• SCHEMBL14133441
• 833430-20-9
• Z237515536
• N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C20H22FN3O3S/c1-13(2)20(25)24-19(15-5-4-6-16(21)11-15)12-18(22-24)14-7-9-17(10-8-14)23-28(3,26)27/h4-11,13,19,23H,12H2,1-3H3
• InChI Key： ZZBZXHHYHMFVPM-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1CC(C2C=CC=C(C=2)F)N(C(C(C)C)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 403.13659091g/mol
• Monoisotopic Mass: 403.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.2Ų

Additional information on N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 833430-20-9)

N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS number 833430-20-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a fluorophenyl group and a pyrazole ring in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their potential applications in treating various conditions. The 3-fluorophenyl moiety in this compound enhances its binding affinity to certain receptors, making it a subject of study in neurodegenerative disease research. Additionally, the methanesulfonamide group contributes to its metabolic stability, a critical factor in drug design. Researchers are particularly intrigued by its potential role in modulating inflammatory responses, a hot topic in contemporary medicine.

The compound's CAS No. 833430-20-9 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its unique structure, featuring a dihydro-1H-pyrazole core, has been explored for its kinase inhibition properties, aligning with the current trend of targeting kinases in cancer therapy. This has led to numerous studies investigating its efficacy and safety profile, with preliminary results showing promising pharmacokinetic properties.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The fluorine atom in its structure is known to improve blood-brain barrier penetration, a key consideration in CNS drug development. This has sparked discussions in forums and research circles about its possible use in addressing neuropathic pain or cognitive impairments, topics that are highly searched in medical and scientific communities.

From a synthetic chemistry perspective, the preparation of N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multi-step reactions, including cyclization and sulfonylation. These processes are often optimized for yield and purity, as highlighted in recent publications. The compound's isobutyryl group further adds to its stability, making it a viable intermediate in the synthesis of more complex molecules.

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, a trend driven by the increasing demand for sustainable pharmaceutical production. This aligns with broader industry goals of reducing the environmental footprint of drug manufacturing.

In summary, N-{4-5-(3-fluorophenyl)-1-(2-methylpropanoyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 833430-20-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural features and potential applications continue to inspire research, making it a compound of significant interest in both academic and industrial settings.